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Compound of Interest

Compound Name: Nibroxane

Cat. No.: B1678675 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents is a cornerstone of laboratory safety and operational excellence.

This guide provides essential, immediate safety and logistical information for the proper

disposal of Nibroxane, a halogenated organic compound. Adherence to these procedural

steps is critical for ensuring a safe laboratory environment and regulatory compliance.

Understanding Nibroxane: Key Chemical Data
A summary of the known physical and chemical properties of Nibroxane is presented below.

This data is essential for a comprehensive understanding of the compound's characteristics

and for making informed decisions on its handling and disposal.

Property Value

Molecular Formula C5H8BrNO4

Molecular Weight 226.03 g/mol

Melting Point 72°C[1]

Boiling Point 280.3 ± 40.0 °C (Predicted)[1]

Density 1.8903 g/cm³ (Rough Estimate)[1]

Water Solubility 6.093 g/L (25 °C)[1]
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Core Disposal Principles for Halogenated
Compounds
Nibroxane, containing bromine, falls under the category of halogenated organic compounds.

The disposal of this chemical class is strictly regulated due to its potential environmental

impact. The primary methods of disposal for halogenated solvents are incineration and other

specialized treatment technologies.[2][3] It is crucial to segregate halogenated waste from non-

halogenated waste streams, as mixing them can lead to higher disposal costs and more

complex treatment processes.[3][4]

Step-by-Step Disposal Protocol for Nibroxane
The following experimental protocol outlines the detailed methodology for the safe disposal of

Nibroxane waste in a laboratory setting.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including a lab coat, safety glasses with side shields or

chemical splash goggles, and chemical-resistant gloves (e.g., nitrile).[4]

2. Waste Segregation:

Designate a specific, clearly labeled waste container for "Halogenated Organic Waste."[3][4]

Under no circumstances should Nibroxane waste be mixed with non-halogenated solvents.

[4]

Do not dispose of Nibroxane down the drain or in regular trash.[3]

3. Waste Collection:

Collect Nibroxane waste in a compatible, leak-proof container with a secure screw-top cap.

[3]

The container must be in good condition and made of a material compatible with

halogenated organic compounds.
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Fill waste containers to no more than 75-80% of their capacity to allow for vapor expansion.

4. Labeling:

Immediately label the waste container with "Halogenated Waste," the full chemical name

"Nibroxane," and any other components present in the waste mixture.[4]

Include the date accumulation started and the responsible individual's name.

5. Storage:

Store the sealed and labeled waste container in a designated, well-ventilated, and cool

secondary containment area away from incompatible materials.[4]

Ensure the storage area is compliant with all institutional and regulatory guidelines for

hazardous waste.

6. Disposal Request:

Once the container is ready for disposal, follow your institution's established procedures for

hazardous waste pickup. This typically involves submitting a request to the Environmental

Health and Safety (EHS) office.

Logical Workflow for Nibroxane Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Nibroxane.
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Start: Nibroxane Waste Generated

1. Don Appropriate PPE
(Lab Coat, Goggles, Gloves)

2. Segregate Waste Stream

Is the waste halogenated?

3. Use Designated 'Halogenated
Organic Waste' Container

 Yes 

Use 'Non-Halogenated
Waste' Container

 No 

4. Label Container Correctly
(Contents, Date, Name)

5. Store in Designated
Secondary Containment Area

6. Request EHS
Waste Pickup

End: Proper Disposal

Click to download full resolution via product page

Nibroxane Disposal Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1678675?utm_src=pdf-body-img
https://www.benchchem.com/product/b1678675?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678675?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


By adhering to these detailed procedures, laboratory personnel can ensure the safe and

compliant disposal of Nibroxane, thereby fostering a culture of safety and environmental

responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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